2-[(2-Ethoxy-2-methyl-1,3-dioxolan-4-yl)methoxy]-3-methoxypyridine

• CAS No.: 66781-25-7
• Molecular Formula: C13H19NO5
• Molecular Weight: 269.29 g/mol
• IUPAC Name: 2-[(2-ethoxy-2-methyl-1,3-dioxolan-4-yl)methoxy]-3-methoxypyridine
• InChI: InChI=1S/C13H19NO5/c1-4-17-13(2)18-9-10(19-13)8-16-12-11(15-3)6-5-7-14-12/h5-7,10H,4,8-9H2,1-3H3
• InChI Key: WBBLSMNXDKGEOY-UHFFFAOYSA-N
• Canonical SMILES: CCOC1(OCC(O1)COC2=C(C=CC=N2)OC)C

Description

2-[(2-Ethoxy-2-methyl-1,3-dioxolan-4-yl)methoxy]-3-methoxypyridine is a useful research compound. Its molecular formula is C13H19NO5 and its molecular weight is 269.29 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

2 drops of trifluoroacetic acid are added to a solution of 62 g of 3-(3-methoxy-2-pyridyloxy)-1,2-propanediol in 350 ml of triethyl orthoacetate and the mixture is left to stand for 3 hours at 20°-30°. On evaporation, crude 2-ethoxy-5-(3-methoxy-2-pyridyloxymethyl)-2-methyl-1,3-dioxolane is obtained in the form of an oil, which is used without purification.